![molecular formula C8H7ClN4O2S B2682543 [(E)-(2-chloro-5-nitrophenyl)methylideneamino]thiourea CAS No. 1258510-43-8](/img/structure/B2682543.png)
[(E)-(2-chloro-5-nitrophenyl)methylideneamino]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[(E)-(2-chloro-5-nitrophenyl)methylideneamino]thiourea is an organosulfur compound . It is a powder form and has a molecular weight of 258.69 . The IUPAC name is 2-chloro-5-nitrobenzaldehyde thiosemicarbazone .
Synthesis Analysis
The synthesis of thiourea compounds involves the reaction of various anilines with CS2 . The reaction mechanism involves a sulfuration reaction . The reaction time, temperature, and mass ratio of the raw materials can affect the yield of thiourea .Molecular Structure Analysis
Thioureas have a trigonal planar molecular geometry of the N2C=S core . The C=S bond distance is near 1.71 Å, which is 0.1 Å longer than in normal ketones . The C–N bond distances are short .Chemical Reactions Analysis
Thiourea complexes with water molecules have been studied . The nature of the molecular interactions between the water and thiourea through hydrogen bonding has been investigated . NBO analysis shows that the Thio- (H 2 O) 5 complex has higher stabilization energy values than the other complexes .Physical And Chemical Properties Analysis
This compound is a powder form and has a molecular weight of 258.69 . It is stored at room temperature .Scientific Research Applications
Biological Activity and Medicinal Applications
Thioureas, including compounds similar to CT, are known for their broad biological activities, which include antimicrobial, antiviral, and antitumor properties. A detailed review highlights thioureas’ versatility in pharmaceutical chemistry, facilitated by their ability to form coordination complexes with metals, enhancing their biological efficacy (Khan et al., 2020). This suggests that CT, with its specific functional groups, could similarly engage in interactions leading to potential medicinal applications.
Analytical and Environmental Chemistry
Thiourea derivatives are pivotal in the development of chemosensors due to their ability to bind selectively with various analytes, including metal ions and organic compounds. The literature elaborates on the use of thiourea-based compounds for detecting environmental pollutants and biological analytes, indicating a strong potential for CT in these areas. These compounds serve as highly sensitive and selective sensors for ions like CN-, AcO-, and F-, among others, in environmental and biological samples (Al-Saidi & Khan, 2022). This property is crucial for monitoring and managing pollutants and for analytical purposes in various fields.
Coordination Chemistry
The coordination chemistry of thiourea derivatives with metals such as Cu, Ag, and Au has been extensively explored for their significant potential in biological and medicinal applications. The ability of these compounds to form complexes with metals can lead to enhanced activities in various domains, including antimicrobial and anticancer effects. This aspect of CT’s application is particularly relevant for developing new therapeutic agents and materials with specialized functions (Khan et al., 2020).
Mechanism of Action
Target of Action
The primary target of the compound 2-chloro-5-nitrobenzaldehyde thiosemicarbazone is the lysosomal cysteine protease, cathepsin B . Cathepsin B plays multiple roles in both physiological and pathological processes, including intracellular protein turnover, antigen processing, proenzyme activation, hormone maturation, and epidermal homeostasis .
Mode of Action
2-chloro-5-nitrobenzaldehyde thiosemicarbazone interacts with cathepsin B and inhibits its activity . Among the differently functionalized semicarbazones and thiosemicarbazones, chloro-substituted compounds have been found to inhibit cathepsin B most effectively . The designed derivatives have been found to be competitive inhibitors to cathepsin B .
Biochemical Pathways
The inhibition of cathepsin B by 2-chloro-5-nitrobenzaldehyde thiosemicarbazone affects the biochemical pathways associated with this enzyme. As cathepsin B is involved in intracellular protein turnover, antigen processing, proenzyme activation, hormone maturation, and epidermal homeostasis, the inhibition of this enzyme can have downstream effects on these pathways .
Result of Action
The molecular and cellular effects of 2-chloro-5-nitrobenzaldehyde thiosemicarbazone’s action primarily involve the inhibition of cathepsin B activity . This inhibition can affect the physiological and pathological processes that cathepsin B is involved in, potentially leading to changes in intracellular protein turnover, antigen processing, proenzyme activation, hormone maturation, and epidermal homeostasis .
Safety and Hazards
properties
IUPAC Name |
[(E)-(2-chloro-5-nitrophenyl)methylideneamino]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN4O2S/c9-7-2-1-6(13(14)15)3-5(7)4-11-12-8(10)16/h1-4H,(H3,10,12,16)/b11-4+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWIODQCZVWJPED-NYYWCZLTSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C=NNC(=S)N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])/C=N/NC(=S)N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1.4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24821586 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.